molecular formula C6H7NO2S2 B574452 3-Sulfanylbenzenesulfonamide CAS No. 171551-85-2

3-Sulfanylbenzenesulfonamide

Cat. No.: B574452
CAS No.: 171551-85-2
M. Wt: 189.247
InChI Key: AGVAPBHZZIZQRS-UHFFFAOYSA-N
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Description

3-Sulfanylbenzenesulfonamide is a benzenesulfonamide derivative featuring a sulfanyl (-SH) group at the meta position of the benzene ring.

Properties

IUPAC Name

3-sulfanylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7NO2S2/c7-11(8,9)6-3-1-2-5(10)4-6/h1-4,10H,(H2,7,8,9)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AGVAPBHZZIZQRS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)N)S
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7NO2S2
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40664044
Record name 3-Sulfanylbenzene-1-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40664044
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.3 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

171551-85-2
Record name 3-Sulfanylbenzene-1-sulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40664044
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The substituent at the 3-position of the benzenesulfonamide scaffold significantly influences molecular properties. Below is a comparative analysis of key analogs:

Substituent Molecular Formula Molecular Weight (g/mol) Key Properties
3-Sulfanyl (-SH) C₆H₇NO₂S₂ 189.26 (theoretical) High polarity due to -SH; potential for disulfide bond formation
3-Fluoro (-F) C₁₃H₁₄FN₃O₃S¹ 323.34 Enhanced metabolic stability; electron-withdrawing effects
3-Chloro-4-fluoro (-Cl, -F) C₆H₅ClFNO₂S 223.63 Increased lipophilicity; halogen bonding capabilities
3-Trifluoromethyl (-CF₃) C₇H₆F₃NO₂S 225.19 High electronegativity; improved bioavailability
3-Amino-4-hydroxy-N,N-dimethyl-5-nitro C₈H₁₀N₃O₅S 275.25 Multifunctional substituents; potential for redox activity

¹Derived from ’s structure.

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